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Compound of Interest

Compound Name: Ethyl 4-cyanobenzoate

Cat. No.: B145743

Technical Guide: Ethyl 4-cyanobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Ethyl 4-cyanobenzoate, a key intermediate in various synthetic applications. The
document details its molecular characteristics, relevant quantitative data, and a standard
experimental protocol for its synthesis.

Core Molecular Information

Ethyl 4-cyanobenzoate is an aromatic ester characterized by a benzene ring substituted with
an ethyl ester group and a nitrile group at the para position.

Molecular Formula: C10HaNO2[1][2][3][4][5]
Molecular Weight: 175.18 g/mol [1][6][7]

Quantitative Data Summary

A compilation of the key physical and chemical properties of Ethyl 4-cyanobenzoate is
presented in the table below for easy reference and comparison.
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Property Value Source
Molecular Weight 175.18 g/mol [11161[7]
Molecular Formula C10H9NO:2 [L112][31[41[5]
CAS Number 7153-22-2 [21031[41[51[7]
Physical State White to light yellow crystalline 7]

powder
Melting Point 52-54 °C [8]
Boiling Point 140 °C at 11 mmHg 9]
Flash Point 113 °C (closed cup) [8]
Density 1.14 g/cm3 [10]
LogP 1.73498 [10]
Refractive Index 1.528 [10]

Experimental Protocol: Synthesis of Ethyl 4-

cyanobenzoate

This section details a general laboratory procedure for the synthesis of Ethyl 4-

cyanobenzoate from 4-cyanobenzaldehyde and ethanol.[9]

Materials:

Ethyl acetate

Ethanol (75 mmol)

Petroleum ether

4-cyanobenzaldehyde (25 mmol)

[bmim]Ns (1-butyl-3-methylimidazolium azide) (75 mmol)
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Procedure:
o Combine 4-cyanobenzaldehyde, ethanol, and [bmim]Ns in a suitable reaction vessel.
« Stir the mixture thoroughly at a temperature of 50-60 °C.

» Monitor the progress of the reaction using thin-layer chromatography (TLC) with an eluent of
ethyl acetate/petroleum ether (1:7).

o Upon completion of the reaction, isolate the crude product.

» Purify the product by preparative chromatography using ethyl acetate/petroleum ether as the
eluent to obtain pure Ethyl 4-cyanobenzoate.

Workflow and Visualization

The synthesis of Ethyl 4-cyanobenzoate can be visualized as a straightforward workflow. The
following diagram illustrates the key steps from reactants to the final purified product.
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Synthesis workflow for Ethyl 4-cyanobenzoate.
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As of the current literature, Ethyl 4-cyanobenzoate is primarily utilized as a chemical
intermediate. There is no established role for this compound in specific biological signaling
pathways. Therefore, a signaling pathway diagram is not applicable. The provided workflow
illustrates the logical progression of its chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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